Cas no 1805535-50-5 (3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine
• CAS No: 1805535-50-5
• MF: C₈H₇ClF₂IN
• MW: 317.502160310745
• CID: 4893421
• Update Time: 2025-05-23

3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine

• Inchi： 1S/C8H7ClF2IN/c1-4-6(7(10)11)2-5(3-9)8(12)13-4/h2,7H,3H2,1H3
• InChI Key： VKGGAWMBQNOTJR-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine

Recent Advances in the Study of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine (CAS: 1805535-50-5)

3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine (CAS: 1805535-50-5) is a structurally unique pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its potential applications in drug discovery, focusing on its role as a key building block for the construction of complex heterocyclic systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of novel kinase inhibitors. The researchers demonstrated that 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine could be efficiently functionalized to introduce diverse pharmacophores, enabling the rapid generation of compound libraries for high-throughput screening. The study reported several derivatives with promising activity against specific cancer-related kinases, underscoring the compound's potential in oncology drug development.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed the use of this pyridine derivative in the synthesis of next-generation fungicides. The patent highlights the compound's unique structural features, particularly the difluoromethyl and iodo substituents, which contribute to enhanced bioactivity and environmental stability. Field trials conducted in 2024 showed that derivatives of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine exhibited superior efficacy against a broad spectrum of plant pathogens compared to existing commercial products.

From a synthetic chemistry perspective, advances in transition-metal-catalyzed cross-coupling reactions have significantly expanded the utility of this compound. A 2024 Organic Letters publication described a novel palladium-catalyzed arylation protocol that enables the efficient introduction of various aryl groups at the 2-position (iodo site) while preserving the other functional groups. This methodology has opened new avenues for the rapid diversification of this scaffold.

Pharmacokinetic studies of derivatives containing this core structure have revealed interesting metabolic profiles. The difluoromethyl group appears to confer improved metabolic stability compared to non-fluorinated analogs, while the chloromethyl moiety serves as an effective handle for further derivatization. These properties make 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-6-methylpyridine particularly valuable in lead optimization programs.

Looking forward, researchers anticipate that this compound will play an increasingly important role in fragment-based drug discovery due to its ideal molecular weight (288.5 g/mol) and balanced physicochemical properties. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, targeting indications ranging from inflammatory diseases to CNS disorders. The unique combination of halogen atoms and fluorinated groups in this molecule continues to inspire innovative synthetic strategies and biological applications in chemical biology and drug discovery.